(2S,4S)-2,4-dimethylpiperidine hydrochloride
Overview
Description
(2S,4S)-2,4-Dimethylpiperidine hydrochloride, also known as DMDPH, is a chiral amine hydrochloride salt that is widely used in the synthesis of organic compounds. It is a useful reagent for the synthesis of chiral compounds, and has been used for a variety of applications in the pharmaceutical and agrochemical industries. DMDPH has been used as a catalyst in asymmetric synthesis, as well as a chiral ligand for asymmetric catalysis. It has also been used in the synthesis of chiral compounds for drug discovery and development.
Scientific Research Applications
(2S,4S)-2,4-dimethylpiperidine hydrochloride has been used in a variety of scientific research applications, including asymmetric synthesis, chiral ligand catalysis, and drug discovery and development. Asymmetric synthesis is a technique used to synthesize chiral molecules from achiral starting materials. (2S,4S)-2,4-dimethylpiperidine hydrochloride can be used as a catalyst for this type of synthesis, enabling the synthesis of chiral compounds with high enantiomeric excess. Chiral ligand catalysis is another technique used to synthesize chiral compounds, and (2S,4S)-2,4-dimethylpiperidine hydrochloride can also be used as a chiral ligand for this type of catalysis. Finally, (2S,4S)-2,4-dimethylpiperidine hydrochloride can be used in the synthesis of chiral compounds for drug discovery and development, as it can provide access to molecules with high enantiomeric excess.
Mechanism of Action
The mechanism of action of (2S,4S)-2,4-dimethylpiperidine hydrochloride is not fully understood. However, it is believed that the reaction proceeds through a nucleophilic substitution mechanism. In this mechanism, the hydrochloride salt acts as a nucleophile, attacking the dimethylpiperidine molecule and displacing a hydrogen atom. This leads to the formation of the (2S,4S)-2,4-dimethylpiperidine hydrochloride molecule, with the hydrogen atom being replaced by a chloride ion.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S,4S)-2,4-dimethylpiperidine hydrochloride have not been extensively studied. However, it is believed that (2S,4S)-2,4-dimethylpiperidine hydrochloride does not have any significant biochemical or physiological effects. This is due to the fact that it is a relatively non-toxic compound, and does not interact with any known proteins or enzymes.
Advantages and Limitations for Lab Experiments
(2S,4S)-2,4-dimethylpiperidine hydrochloride has several advantages and limitations for use in lab experiments. One advantage is that it is a relatively non-toxic compound, making it safe to handle and use in lab experiments. Additionally, it is a relatively inexpensive reagent, making it a cost-effective choice for use in lab experiments. One limitation of (2S,4S)-2,4-dimethylpiperidine hydrochloride is that it is relatively insoluble in organic solvents, making it difficult to use in certain types of reactions. Additionally, it can be difficult to obtain in high purity, which can lead to impurities in the final product.
Future Directions
The use of (2S,4S)-2,4-dimethylpiperidine hydrochloride in scientific research has a number of potential future directions. One potential direction is the use of (2S,4S)-2,4-dimethylpiperidine hydrochloride in the synthesis of chiral compounds for drug discovery and development. Additionally, (2S,4S)-2,4-dimethylpiperidine hydrochloride could be used as a catalyst in asymmetric synthesis, and as a chiral ligand for asymmetric catalysis. Finally, further research could be conducted to better understand the mechanism of action of (2S,4S)-2,4-dimethylpiperidine hydrochloride, as well as to identify potential biochemical and physiological effects.
Synthesis Methods
(2S,4S)-2,4-dimethylpiperidine hydrochloride is synthesized from the reaction of 2,4-dimethylpiperidine with hydrochloric acid. The reaction is carried out in aqueous medium, typically at room temperature. The product is a white crystalline solid that is soluble in water and organic solvents. The yield of the reaction is typically high, and the reaction is relatively easy to carry out.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,4S)-2,4-dimethylpiperidine hydrochloride involves the reaction of 2,4-pentanedione with methylamine followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "2,4-pentanedione", "methylamine", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Add 2,4-pentanedione to a solution of methylamine in water and hydrochloric acid.", "Step 2: Heat the mixture to reflux for several hours.", "Step 3: Cool the mixture and add sodium borohydride.", "Step 4: Stir the mixture for several hours.", "Step 5: Acidify the mixture with hydrochloric acid.", "Step 6: Extract the product with a suitable organic solvent.", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer to yield (2S,4S)-2,4-dimethylpiperidine hydrochloride." ] } | |
CAS RN |
118013-48-2 |
Product Name |
(2S,4S)-2,4-dimethylpiperidine hydrochloride |
Molecular Formula |
C7H16ClN |
Molecular Weight |
149.7 |
Purity |
95 |
Origin of Product |
United States |
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